![molecular formula Al2Te3 B1172523 3-[(3S,5R,8R,9S,10R,13R,14S,17R)-3-[(2R,3R,4S,5R,6R)-3,4-dihydroxy-6-methyl-5-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]oxy-14-hydroxy-10-(hydroxymethyl)-13-methyl-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]-2H-furan-5-one CAS No. 13428-83-6](/img/structure/B1172523.png)
3-[(3S,5R,8R,9S,10R,13R,14S,17R)-3-[(2R,3R,4S,5R,6R)-3,4-dihydroxy-6-methyl-5-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]oxy-14-hydroxy-10-(hydroxymethyl)-13-methyl-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]-2H-furan-5-one
Description
3-[(3S,5R,8R,9S,10R,13R,14S,17R)-3-[(2R,3R,4S,5R,6R)-3,4-dihydroxy-6-methyl-5-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]oxy-14-hydroxy-10-(hydroxymethyl)-13-methyl-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]-2H-furan-5-one is a natural product found in Erysimum leptophyllum with data available.
Scientific Research Applications
Solubility Studies
Studies on solubility provide insights into the physical and chemical properties of compounds. For instance, Gong et al. (2012) investigated the solubility of various saccharides in ethanol-water solutions, including compounds structurally related to the specified compound. Understanding solubility is crucial for pharmaceutical and industrial applications, as it influences drug formulation and the extraction of chemical compounds (Gong et al., 2012).
Structural and Conformational Analysis
The study of molecular structure and conformation is vital in understanding the behavior and potential applications of compounds. Zhang et al. (2012) focused on the crystal structure of a cardiac aglycone isolated from traditional Chinese medicine, which shares similarities with the specified compound. Detailed structural analysis can guide the synthesis of novel compounds and the development of drugs (Zhang et al., 2012).
Pharmacological Applications
While avoiding specific details on drug use and dosage, the pharmacological potential of compounds structurally related to the one specified is notable. For example, Gardner et al. (2017) explored how ginsenoside Rg3, a compound with a similar structure, impacts hERG1 channel gating. Such research can contribute to the development of new treatments for cardiac conditions (Gardner et al., 2017).
Synthesis of Novel Compounds
The synthesis of new molecules based on existing structures is a crucial area of chemical research. Ching (2013) described the synthesis of liver X receptor agonists from hydeoxycholic acid, a process that could be similar to synthesizing derivatives of the specified compound. This approach is significant for creating new therapeutic agents (Ching, 2013).
Antioxidant Properties
Research into the antioxidant properties of compounds contributes to understanding their potential health benefits. Manfredini et al. (2000) investigated molecules combining antioxidants, akin to the structure of the specified compound, for their radical scavenging activities. Such studies are pivotal in developing new antioxidants for therapeutic uses (Manfredini et al., 2000).
properties
CAS RN |
13428-83-6 |
|---|---|
Product Name |
3-[(3S,5R,8R,9S,10R,13R,14S,17R)-3-[(2R,3R,4S,5R,6R)-3,4-dihydroxy-6-methyl-5-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]oxy-14-hydroxy-10-(hydroxymethyl)-13-methyl-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]-2H-furan-5-one |
Molecular Formula |
Al2Te3 |
Molecular Weight |
0 |
IUPAC Name |
3-[(3S,5R,8R,9S,10R,13R,14S,17R)-3-[(2R,3R,4S,5R,6R)-3,4-dihydroxy-6-methyl-5-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]oxy-14-hydroxy-10-(hydroxymethyl)-13-methyl-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]-2H-furan-5-one |
InChI |
InChI=1S/C35H54O14/c1-16-30(49-32-28(42)26(40)25(39)23(13-36)48-32)27(41)29(43)31(46-16)47-19-5-9-34(15-37)18(12-19)3-4-22-21(34)6-8-33(2)20(7-10-35(22,33)44)17-11-24(38)45-14-17/h11,16,18-23,25-32,36-37,39-44H,3-10,12-15H2,1-2H3/t16-,18-,19+,20-,21+,22-,23-,25-,26+,27+,28-,29-,30+,31+,32+,33-,34-,35+/m1/s1 |
SMILES |
CC1C(C(C(C(O1)OC2CCC3(C(C2)CCC4C3CCC5(C4(CCC5C6=CC(=O)OC6)O)C)CO)O)O)OC7C(C(C(C(O7)CO)O)O)O |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
